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Compound of Interest

Compound Name: Oxaziclomefone

Cat. No.: B104223

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxaziclomefone is a systemic herbicide notable for its efficacy in controlling a variety of weeds
in rice paddies. Developed through a collaboration between Mitsubishi Chemical Corporation
and Bayer CropScience, it was first introduced in Japan in 2000.[1] Its unique mode of action,
which involves the inhibition of plant cell expansion, distinguishes it from many other classes of
herbicides and makes it a valuable tool in modern weed management strategies.[1] This
technical guide provides an in-depth overview of the physical and chemical properties of
Oxaziclomefone, detailed experimental protocols for their determination, and a visualization of
its mechanism of action.

Core Chemical and Physical Properties

The fundamental physicochemical properties of Oxaziclomefone are summarized in the table
below. These parameters are crucial for understanding its environmental fate, bioavailability,
and for the development of effective formulations.
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Property Value Reference(s)
3-[1-(3,5-dichlorophenyl)-1-
methylethyl]-3,4-dihydro-6-
IUPAC Name [1][21[3]14]1(5]
methyl-5-phenyl-2H-1,3-
oxazin-4-one
CAS Number 153197-14-9 (1213140671811 0q[L ]
Molecular Formula C20H19CI2NO2 [21[31[41[6][9]
Molecular Weight 376.28 g/mol [L13B141e1r71en12]

Physical State

White crystalline solid

[4]

Melting Point 147 - 151 °C [6][12]
Boiling Point 518.6 £ 50.0 °C (Predicted) [12]
Density 1.277 + 0.06 g/cm? (Predicted) [12]
Water Solubility 0.18 mg/L (at 20 °C, pH 7) [4]
Vapor Pressure 1.33 x 1072 mPa (at 20 °C) [4]
Octanol-Water Partition

Coefficient (Log P) 401 4
pKa -2.24 + 0.60 (Predicted) [12]

Experimental Protocols for Physicochemical
Property Determination

The determination of the physicochemical properties of chemical substances like

Oxaziclomefone is guided by internationally recognized protocols, primarily the OECD

Guidelines for the Testing of Chemicals.[1][2][3][6][12] These guidelines ensure data

consistency and reliability across different laboratories and regulatory bodies.

Melting Point Determination

The melting point is a fundamental property for the characterization and purity assessment of a

crystalline solid.
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Principle: The temperature at which a substance transitions from a solid to a liquid phase is
measured. For a pure crystalline compound, this transition occurs over a narrow temperature
range.

Methodology (Capillary Method - based on OECD Guideline 102):

e Sample Preparation: A small amount of finely powdered, dry Oxaziclomefone is packed into
a capillary tube to a height of approximately 3 mm.

o Apparatus: A melting point apparatus (e.g., Mel-Temp or Fisher-Johns) equipped with a
calibrated thermometer or an electronic temperature sensor is used.[4][7]

e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled rate. An initial rapid heating can be used to determine
an approximate melting point.

o For an accurate determination, the heating rate is slowed to 1-2 °C per minute as the
approximate melting point is approached.[4]

o The temperature at which the first droplet of liquid appears (onset of melting) and the
temperature at which the last solid particle melts are recorded. This range represents the
melting point.

Water Solubility Determination

Water solubility is a critical parameter for assessing the environmental distribution and
bioavailability of a substance.

Principle: The saturation mass concentration of Oxaziclomefone in water is determined at a
specific temperature.

Methodology (Column Elution Method - based on OECD Guideline 105):

This method is suitable for substances with low water solubility, such as Oxaziclomefone.[13]
[14]
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e Apparatus: A temperature-controlled column packed with an inert support material coated
with an excess of the test substance.

e Procedure:

o

Water is passed through the column at a slow, controlled flow rate to ensure saturation.

The eluate is collected in fractions.

[¢]

o

The concentration of Oxaziclomefone in the aqueous fractions is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

[¢]

The plateau of the concentration curve represents the water solubility.

Vapor Pressure Determination

Vapor pressure indicates the tendency of a substance to volatilize and is important for
assessing its potential for atmospheric transport.

Principle: The pressure exerted by the vapor of a substance in thermodynamic equilibrium with
its condensed phases (solid or liquid) at a given temperature is measured.

Methodology (Knudsen Effusion Method - based on OECD Guideline 104):
This method is suitable for substances with low vapor pressures.[10]

e Apparatus: A Knudsen effusion cell, which is a small container with a very small orifice,
placed in a high-vacuum chamber. The cell is located on a sensitive microbalance.

e Procedure:
o A known amount of Oxaziclomefone is placed in the effusion cell.
o The system is evacuated, and the cell is heated to a constant temperature.

o The rate of mass loss of the substance effusing through the orifice is measured by the
microbalance.
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o The vapor pressure is calculated from the rate of mass loss using the Knudsen equation.
[10]

Octanol-Water Partition Coefficient (Log P)
Determination

The n-octanol/water partition coefficient is a measure of a chemical's lipophilicity and its
potential for bioaccumulation.

Principle: The ratio of the equilibrium concentrations of a substance dissolved in a two-phase
system of n-octanol and water is determined.

Methodology (Slow-Stirring Method - based on OECD Guideline 117):

This method is particularly suitable for substances with high Log P values, like
Oxaziclomefone.[11]

e Procedure:

o A solution of Oxaziclomefone in n-octanol saturated with water and a volume of water
saturated with n-octanol are placed in a temperature-controlled vessel.

o The two phases are stirred slowly for a prolonged period to allow for equilibrium to be
reached without the formation of an emulsion.

o After reaching equilibrium, the phases are separated.

o The concentration of Oxaziclomefone in each phase is determined by a suitable
analytical method (e.g., HPLC).

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. The Log P is the base-10 logarithm of
this value.

Mechanism of Action and Signaling Pathway

The herbicidal activity of Oxaziclomefone stems from its ability to inhibit the growth of
susceptible plants by blocking cell expansion, particularly in the roots.[1][4] This effect is
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achieved without altering the plant's turgor pressure, indicating a direct impact on the
extensibility of the cell wall.[15][16]

Recent research has identified the specific site of action of Oxaziclomefone as the inhibition of
acyl-ACP thioesterase (FAT), an enzyme involved in lipid biosynthesis.[17] The inhibition of FAT
disrupts the normal fatty acid metabolism within the plant, which is crucial for the synthesis of
various cellular components, including those required for cell wall formation and modification.
This disruption ultimately leads to a decrease in cell wall extensibility and the cessation of cell

growth.

Acyl-ACP Thioesterase (FAT) Catalyzes Fatty Acid Metabolism }“—a"s“’b{ a"‘ces'sp" 5 Maintains Cell Wall Extensibility Allows for n: Plant Growth

Click to download full resolution via product page

Mechanism of Action of Oxaziclomefone

Experimental Workflow for Assessing Herbicide
Effects

The following diagram illustrates a typical experimental workflow for investigating the effects of
Oxaziclomefone on plant cells, from initial treatment to the analysis of its impact on cellular
processes.
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Workflow for Herbicide Effect Assessment

Conclusion

Oxaziclomefone represents a significant herbicidal agent with a well-characterized set of
physicochemical properties and a distinct mode of action. Its inhibition of acyl-ACP thioesterase
provides a specific target for its herbicidal effects, leading to the disruption of cell wall
extensibility and ultimately, the inhibition of plant growth. The standardized experimental
protocols outlined in this guide are essential for the continued study and regulatory assessment
of Oxaziclomefone and other agrochemicals. This comprehensive technical overview serves
as a valuable resource for researchers and professionals in the fields of agricultural science,
environmental chemistry, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
. search.library.brandeis.edu [search.library.brandeis.edu]

. Guidelines for the Testing of Chemicals | OECD [oecd.org]

. chem.ucalgary.ca [chem.ucalgary.ca]

. byjus.com [byjus.com]

. library.canberra.edu.au [library.canberra.edu.au]

. Determination of Melting Point [wiredchemist.com]

. pennwest.edu [pennwest.edu]

°
© (0] ~ (o)) ()] EEN w N =

. Imazethapyr-Induced Inhibition of Arabidopsis Root Growth Associated with Disrupting
Auxin Signal to Alter Cell Wall Remodeling - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. azom.com [azom.com]

o 11. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

e 12. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties |
ENvironmental inFOrmation [enfo.hu]

e 13. oecd.org [oecd.org]
e 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 15. The novel herbicide oxaziclomefone inhibits cell expansion in maize cell cultures without
affecting turgor pressure or wall acidification - PubMed [pubmed.ncbi.nlm.nih.gov]

e 16. research.ed.ac.uk [research.ed.ac.uk]

e 17. Inhibition of acyl-ACP thioesterase as site of action of the commercial herbicides
cumyluron, oxaziclomefone, bromobutide, methyldymron and tebutam - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b104223?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://library.canberra.edu.au/discovery/fulldisplay/alma991004674126303996/61ARL_CNB:61ARL_CNB
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://pubmed.ncbi.nlm.nih.gov/39962894/
https://pubmed.ncbi.nlm.nih.gov/39962894/
https://www.azom.com/article.aspx?ArticleID=12070
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.enfo.hu/en/elearning/7288
https://www.enfo.hu/en/elearning/7288
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1005E0Q.TXT
https://pubmed.ncbi.nlm.nih.gov/16219072/
https://pubmed.ncbi.nlm.nih.gov/16219072/
https://www.research.ed.ac.uk/en/publications/the-novel-herbicide-oxaziclomefone-inhibits-cell-expansion-in-mai/
https://pubmed.ncbi.nlm.nih.gov/35604014/
https://pubmed.ncbi.nlm.nih.gov/35604014/
https://pubmed.ncbi.nlm.nih.gov/35604014/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Oxaziclomefone: A Comprehensive Technical Guide on
its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104223#physical-and-chemical-properties-of-
oxaziclomefone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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